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Compound of Interest

Compound Name: cis-Hydrindane

Cat. No.: B1200222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling cis-Hydrindane in a

laboratory setting. Adherence to these procedures is critical for ensuring personnel safety and

mitigating environmental hazards.

Immediate Safety Protocols & Hazard Identification
cis-Hydrindane is a flammable liquid and poses an aspiration hazard.[1][2][3] It is crucial to

handle this chemical with appropriate safety measures to prevent ignition and exposure.

Hazard Classification:

Flammable Liquid: Category 3[1][2]

Aspiration Hazard: Category 1[1][2]

Key Precautionary Statements:

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[1]

Keep container tightly closed.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1200222?utm_src=pdf-interest
https://www.benchchem.com/product/b1200222?utm_src=pdf-body
https://www.benchchem.com/product/b1200222?utm_src=pdf-body
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.calpaclab.com/glove-compatibility/
https://safetyware.com/chemical-resistant-glove-guide-choosing-the-right-material-for-protection/
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.calpaclab.com/glove-compatibility/
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.calpaclab.com/glove-compatibility/
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ground and bond container and receiving equipment.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Use non-sparking tools.[1]

Take action to prevent static discharges.[1]

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

If swallowed, immediately call a poison center or doctor. Do NOT induce vomiting.[1]

In case of fire, use appropriate media to extinguish.[1]

Store in a well-ventilated place. Keep cool.[1]

Store locked up.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory to prevent skin and eye

contact, and inhalation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specific Equipment Rationale and Best Practices

Eye and Face Protection
Chemical safety goggles or a

face shield.

Essential for protecting eyes

from splashes. Standard safety

glasses do not provide

adequate protection.

Hand Protection Nitrile or Neoprene gloves.

Provides chemical resistance

against aliphatic hydrocarbons.

[4][5] Inspect gloves for any

signs of degradation or

perforation before use.

Dispose of contaminated

gloves immediately and wash

hands thoroughly after

removal.

Body Protection
Flame-retardant and anti-static

laboratory coat.

A fully fastened lab coat

provides a barrier against

accidental spills and potential

ignition.

Respiratory Protection

Use in a well-ventilated area,

preferably within a certified

chemical fume hood.

To minimize the inhalation of

any potential vapors or

aerosols, all handling of the

compound should be

performed within a certified

chemical fume hood.

Foot Protection Closed-toe shoes.
Protects feet from spills and

falling objects.

Quantitative Data Summary
The following table summarizes key quantitative data for cis-Hydrindane.
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Property Value Source

Molecular Formula C₉H₁₆ [1][4]

Molecular Weight 124.22 g/mol [2]

CAS Number 4551-51-3 [1]

Appearance
Colorless to almost colorless

clear liquid.
[1]

Boiling Point 161 °C at 760 mmHg [4]

Melting Point -36.8 °C [4]

Flash Point 37.3 °C [4]

Density 0.882 g/cm³ [4]

Experimental Protocol: Safe Handling of cis-
Hydrindane in a Synthetic Application
This protocol provides a general workflow for handling cis-Hydrindane, adapted from a

synthetic procedure involving hydrindane structures. This should be adapted to the specifics of

your experimental setup.

Objective: To safely handle and use cis-Hydrindane as a solvent or reagent in a chemical

synthesis.

Materials:

cis-Hydrindane

Appropriate reaction vessel and glassware, oven-dried

Inert gas supply (e.g., Argon or Nitrogen)

Secondary containment

Spill kit for flammable solvents
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Procedure:

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Gather all necessary PPE and inspect it for integrity.

Set up all glassware in the fume hood, ensuring it is securely clamped.

Place all equipment within a secondary containment tray.

Ensure a Class B fire extinguisher is accessible.

Handling and Dispensing:

Before opening, allow the cis-Hydrindane container to reach room temperature.

Ground and bond the container before dispensing to prevent static discharge.

Slowly dispense the required amount of cis-Hydrindane into the reaction vessel under an

inert atmosphere to prevent the accumulation of flammable vapors.

Keep the main container tightly sealed when not in use.

Reaction:

Perform the reaction within the fume hood.

If heating is required, use a heating mantle or an oil bath. Do not use an open flame.

Continuously monitor the reaction for any signs of uncontrolled temperature or pressure

changes.

Work-up and Purification:

Cool the reaction mixture to room temperature before quenching or extraction.
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Conduct all liquid-liquid extractions and solvent removal (e.g., rotary evaporation) within

the fume hood.

Cleanup:

Decontaminate all work surfaces with an appropriate cleaning agent.

Carefully remove and dispose of contaminated PPE in a designated waste container.

Wash hands and any exposed skin thoroughly with soap and water.

Operational and Disposal Plans
A systematic approach to the entire lifecycle of cis-Hydrindane in the laboratory is crucial for

safety and environmental compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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